molecular formula C16H16O6 B15458343 2-(4-Methoxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,4,5,7-tetrol CAS No. 61823-40-3

2-(4-Methoxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,4,5,7-tetrol

Cat. No.: B15458343
CAS No.: 61823-40-3
M. Wt: 304.29 g/mol
InChI Key: GIHMCODANBIJMV-UHFFFAOYSA-N
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Description

2-(4-Methoxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,4,5,7-tetrol is a useful research compound. Its molecular formula is C16H16O6 and its molecular weight is 304.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

IUPAC Name

2-(4-methoxyphenyl)-3,4-dihydro-2H-chromene-3,4,5,7-tetrol
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H16O6/c1-21-10-4-2-8(3-5-10)16-15(20)14(19)13-11(18)6-9(17)7-12(13)22-16/h2-7,14-20H,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GIHMCODANBIJMV-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)C2C(C(C3=C(C=C(C=C3O2)O)O)O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H16O6
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10796745
Record name 2-(4-Methoxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,4,5,7-tetrol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10796745
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

304.29 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

61823-40-3
Record name 2-(4-Methoxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,4,5,7-tetrol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10796745
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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